Methyl 14-hydroxytetradecanoate

• IUPAC Name: methyl 14-hydroxytetradecanoate
• InChI: InChI=1S/C15H30O3/c1-18-15(17)13-11-9-7-5-3-2-4-6-8-10-12-14-16/h16H,2-14H2,1H3
• InChI Key: VBKONVSYRQSMHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCCCCO
• Molecular Formula: C15H30O3
• DSSTOX Substance ID: DTXSID90531631
• Molecular Weight: 258.40 g/mol
• CAS RN: 50515-98-5

Description

Synthesis Analysis

The synthesis of similar compounds, such as “Methyl 3-hydroxytetradecanoate”, has been reported. Optically pure R and S enantiomers of 3-hydroxytetradecanoic acid and its methyl esters were synthesized by porcine pancreas lipase catalyzed hydrolysis of racemic methyl 3-hydroxytetradecanoate in an aqueous medium.

Synthesis routes and methods

Procedure details

p-Toluenesulfonic acid monohydrate (0.28 g, 1.45 mmol) was added to a solution of the above 14-hydroxy-tetradecanoic acid (7.10 g, 29.1 mmol) in methanol (150 mL) and the resulting solution was stirred at room temperature for 3 days. Methanol was removed under reduced pressure; the residue was dissolved in ethyl acetate (170 mL); washed with 5% aqueous solution of sodium carbonate (3×50 mL) and brine (25 mL); dried over anhydrous magnesium sulfate and evaporated in vacuo to give methyl 14-hydroxy-tetradecanoate as white solid.